Cas no 2680648-56-8 (benzyl N-4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate)

• Product Name: benzyl N-4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate
• CAS No: 2680648-56-8
• MF: C₁₃H₁₁BrF₃N₃O₂
• MW: 378.144552469254
• CID: 5620570
• PubChem ID: 165933186
• Update Time: 2025-06-08

benzyl N-4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680648-56-8
• benzyl N-[4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl]carbamate
• EN300-28301598
• benzyl N-4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate

• Inchi： 1S/C13H11BrF3N3O2/c14-10-6-20(8-13(15,16)17)19-11(10)18-12(21)22-7-9-4-2-1-3-5-9/h1-6H,7-8H2,(H,18,19,21)
• InChI Key： MDSDQGJHZLDWMH-UHFFFAOYSA-N
• SMILES： BrC1=CN(CC(F)(F)F)N=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 376.99867g/mol
• Monoisotopic Mass: 376.99867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl N-4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate

Professional Introduction to Benzyl N-4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate (CAS No. 2680648-56-8)

Benzyl N-4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2680648-56-8, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly the presence of a bromo substituent and a trifluoroethyl group, contribute to its distinctive chemical and pharmacological properties.

The molecular structure of Benzyl N-4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate consists of a benzyl moiety linked to a carbamate group, which is further connected to a pyrazole ring. The pyrazole ring itself is a well-known pharmacophore that is frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. The introduction of the bromo substituent at the 4-position of the pyrazole ring enhances the compound's potential for further functionalization, making it a valuable intermediate in synthetic chemistry.

The trifluoroethyl group attached to the pyrazole ring adds another layer of complexity to the molecule. This group is known for its ability to modulate metabolic stability and lipophilicity, which are critical factors in drug design. The presence of fluorine atoms can also influence the electronic properties of the molecule, potentially affecting its binding affinity to biological targets. These structural elements make Benzyl N-4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate a compelling candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. Pyrazole derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The compound Benzyl N-4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate aligns with this trend, as it combines several pharmacologically relevant features into a single molecular framework.

One of the most notable applications of this compound is in the field of oncology. Researchers have been exploring pyrazole-based molecules as potential inhibitors of kinases and other enzymes involved in cancer cell proliferation. The bromo substituent on the pyrazole ring can serve as a handle for further derivatization, allowing chemists to develop more potent and selective inhibitors. Additionally, the lipophilic nature imparted by the trifluoroethyl group may enhance membrane permeability, improving drug delivery and bioavailability.

The synthesis of Benzyl N-4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate involves multiple steps that require careful optimization to ensure high yield and purity. The key step in the synthesis is the formation of the carbamate linkage between the benzyl group and the pyrazole ring. This reaction typically employs a carbodiimide-based coupling agent under mild conditions to minimize side reactions. The introduction of the bromo substituent can be achieved through electrophilic aromatic substitution or by halogenation reactions.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing this compound accurately. These techniques provide detailed information about the molecular structure and purity of Benzyl N-4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate. Additionally, X-ray crystallography may be employed to determine the three-dimensional structure of the compound if single crystals can be obtained.

In conclusion, Benzyl N-4-bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate (CAS No. 2680648-56-8) is a structurally complex and pharmacologically relevant compound with significant potential in drug discovery and development. Its unique combination of functional groups makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research in heterocyclic chemistry continues to advance, compounds like this are expected to play an increasingly important role in developing next-generation pharmaceuticals.